Cas no 848841-53-2 (4,7'-Biisoquinoline, 1-chloro-)

4,7'-Biisoquinoline, 1-chloro- structure
848841-53-2 structure
Product Name:4,7'-Biisoquinoline, 1-chloro-
CAS No:848841-53-2
MF:C18H11ClN2
MW:290.746342897415
CID:1832756
PubChem ID:57354361
Update Time:2025-04-21

4,7'-Biisoquinoline, 1-chloro- Chemical and Physical Properties

Names and Identifiers

    • 4,7'-Biisoquinoline, 1-chloro-
    • 1-chloro-4-isoquinolin-7-ylisoquinoline
    • 1-Chloro-[4,7']biisoquinolinyl
    • SCHEMBL5526387
    • SLAIKCMANHDXFQ-UHFFFAOYSA-N
    • 1-Chloro-4,7'-biisoquinoline
    • 848841-53-2
    • DTXSID40722678
    • Inchi: 1S/C18H11ClN2/c19-18-16-4-2-1-3-15(16)17(11-21-18)13-6-5-12-7-8-20-10-14(12)9-13/h1-11H
    • InChI Key: SLAIKCMANHDXFQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=CC2=C(C=N1)C1=CC=C2C=CN=CC2=C1

Computed Properties

  • Exact Mass: 290.0610761g/mol
  • Monoisotopic Mass: 290.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 25.8Ų
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